Cas no 114772-19-9 ((2-Mercapto-1-(4-nitrobenzyl)-1H-imidazol-5-yl)methanol)

114772-19-9 structure
Product name:(2-Mercapto-1-(4-nitrobenzyl)-1H-imidazol-5-yl)methanol
(2-Mercapto-1-(4-nitrobenzyl)-1H-imidazol-5-yl)methanol Chemical and Physical Properties
Names and Identifiers
-
- (2-Mercapto-1-(4-nitrobenzyl)-1H-imidazol-5-yl)methanol
- 2H-Imidazole-2-thione,1,3-dihydro-5-(hydroxymethyl)-1-[(4-nitrophenyl)methyl]-
- 4-HYDROXYMETHYL-3-(4-NITRO-BENZYL)-2-MERCAPTO-3H-IMIDAZOLE
- [1-(4-Nitrobenzyl)-2-sulfanyl-1H-imidazol-5-yl]methanol
- 1H-Imidazole-5-methanol, 2-mercapto-1-[(4-nitrophenyl)methyl]-
- 5-(Hydroxymethyl)-1-(4-nitrobenzyl)-1,3-dihydro-2H-imidazole-2-thione
- REF DUPL: 4-Hydroxymethyl-3-(4-nitro-benzyl)-2-mercapto-3H-imidazole
- 2H-Imidazole-2-thione, 1,3-dihydro-5-(hydroxymethyl)-1-[(4-nitrophenyl)methyl]-
- 5-Hydroxymethyl-2-mercapto-1-(4-nitrobenzyl)imidazole
- (1-(4-nitrobenzyl)-2-mercapto-1H-imidazol-5-yl)methanol
- A803226
- SCHEMBL725
- A13543
- 4-(hydroxymethyl)-3-[(4-nitrophenyl)methyl]-1H-imidazole-2-thione
- InChI=1/C11H11N3O3S/c15-7-10-5-12-11(18)13(10)6-8-1-3-9(4-2-8)14(16)17/h1-5,15H,6-7H2,(H,12,18)
- DTXSID30432310
- 4-Hydroxymethyl-3-(4-nitrobenzyl)-2-mercapto-3H-imidazole
- J-003129
- [2-mercapto-3-(4-nitro-benzyl)-3h-imidazol-4-yl]-methanol
- 5-(Hydroxymethyl)-1-[(4-nitrophenyl)methyl]-1,3-dihydro-2H-imidazole-2-thione
- KHWHBHFUZBUCJW-UHFFFAOYSA-
- KHWHBHFUZBUCJW-UHFFFAOYSA-N
- 114772-19-9
-
- MDL: MFCD07369918
- Inchi: InChI=1S/C11H11N3O3S/c15-7-10-5-12-11(18)13(10)6-8-1-3-9(4-2-8)14(16)17/h1-5,15H,6-7H2,(H,12,18)
- InChI Key: KHWHBHFUZBUCJW-UHFFFAOYSA-N
- SMILES: C1=C(C=CC(=C1)[N+](=O)[O-])CN2C(=CN=C2S)CO
Computed Properties
- Exact Mass: 265.05223
- Monoisotopic Mass: 265.05211239g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 372
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 113Ų
Experimental Properties
- Density: 1.51
- Boiling Point: 479.4°Cat760mmHg
- Flash Point: 243.8°C
- Refractive Index: 1.727
- PSA: 78.64
- LogP: 2.14380
(2-Mercapto-1-(4-nitrobenzyl)-1H-imidazol-5-yl)methanol Related Literature
-
Fridrich Szemes,Michael G. B. Drew,Paul D. Beer Chem. Commun., 2002, 1228-1229
-
Jin Xu,Bingying Jiang,Jiao Su,Yun Xiang,Ruo Yuan,Yaqin Chai Chem. Commun., 2012,48, 3309-3311
-
Viktor Barát,Taejun Eom,Anzar Khan,Mihaiela C. Stuparu Polym. Chem., 2021,12, 5209-5216
-
Chuanliang Chen,Yao Xu,Shaohang Wu,Shasha Zhang,Zhichun Yang,Wenjun Zhang,Hongmei Zhu,Zhenzhong Xiong,Weitao Chen,Wei Chen J. Mater. Chem. A, 2018,6, 7903-7912
-
Menghuan Tang,Peng Zhang,Jiahui Liu,Yijuan Long,Yuan Cheng,Huzhi Zheng RSC Adv., 2020,10, 17050-17057
114772-19-9 ((2-Mercapto-1-(4-nitrobenzyl)-1H-imidazol-5-yl)methanol) Related Products
- 2413899-56-4(Tert-butyl 3-(2-hydroxycyclohexyl)morpholine-4-carboxylate)
- 2228718-35-0(O-2-methyl-2-(oxan-4-yl)propylhydroxylamine)
- 38029-88-8(3-Pyridinesulfonamide, 2-chloro-N,N-diethyl-)
- 1267334-70-2(4-(4-methoxy-3-nitrophenyl)butanoic acid)
- 1862405-91-1(2-Hydroxy-4-(methylsulfanyl)-1-(pyrrolidin-1-yl)butan-1-one)
- 2361720-10-5(N-[2-[[3-Chloro-4-(2-oxo-1-pyrrolidinyl)phenyl]amino]-2-oxoethyl]-N-ethyl-2-propenamide)
- 941986-87-4(N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-5-chloro-2-nitrobenzamide)
- 288846-89-9(D-Xylose-1-C-d)
- 1598005-87-8(2-{(2-iodocyclopentyl)oxymethyl}oxolane)
- 2229458-69-7(2-methyl-1-(2,2,3,3-tetramethylcyclopropyl)propan-2-ol)
Recommended suppliers
Jincang Pharmaceutical (Shanghai) Co., LTD.
Gold Member
CN Supplier
Reagent

Heyuan Broad Spectrum Biotechnology Co., Ltd
Gold Member
CN Supplier
Reagent

PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent

HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD
Gold Member
CN Supplier
Bulk

Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
